2-(propan-2-yl)-1H-imidazole-4-sulfonyl chloride
Overview
Description
2-(Propan-2-yl)-1H-imidazole-4-sulfonyl chloride (PISCl) is a chemical compound that is widely used in organic chemistry for various synthetic purposes. It is a highly versatile compound, with a wide range of applications in research, development, and industrial processes. PISCl has been used as an intermediate in various syntheses, and has also been used in the synthesis of pharmaceuticals, agricultural chemicals, and food additives. In addition, PISCl has been used as a catalyst in various organic reactions, and has been used in the development of new materials.
Scientific Research Applications
Pharmaceutical Drug Synthesis
Imidazole derivatives, such as 2-(propan-2-yl)-1H-imidazole-4-sulfonyl chloride, are pivotal in the synthesis of various pharmaceutical drugs. They serve as key intermediates in the production of compounds with a wide range of therapeutic activities, including antibacterial, antifungal, and antiprotozoal effects . The sulfonyl chloride group in particular can act as a reactive site for further chemical modifications, leading to the development of novel drugs with improved efficacy and reduced side effects.
Biological Studies
In biological research, this compound is utilized to study the function of imidazole-containing enzymes and receptors . Due to its structural similarity to biologically active molecules, it can bind to active sites or allosteric sites on proteins, providing insights into enzyme mechanisms or receptor-ligand interactions. This can further our understanding of various biological processes and lead to the identification of new drug targets.
Material Science
The chemical properties of 2-(propan-2-yl)-1H-imidazole-4-sulfonyl chloride make it a candidate for creating advanced materials. Its incorporation into polymers can potentially lead to materials with unique properties such as enhanced thermal stability or electrical conductivity, which are valuable in industries ranging from electronics to aerospace .
Analytical Chemistry
In analytical chemistry, this compound can be used as a derivatization agent for the detection and quantification of various substances. Its reactive sulfonyl chloride group can form stable derivatives with a variety of functional groups, which can then be detected using techniques like chromatography or mass spectrometry .
Environmental Applications
Research into the environmental applications of imidazole derivatives includes their use as potential catalysts or absorbents in the removal of pollutants. Their structure allows for interaction with a range of contaminants, aiding in the breakdown or sequestration of harmful substances from air or water sources .
Chemical Synthesis
In the field of synthetic chemistry, 2-(propan-2-yl)-1H-imidazole-4-sulfonyl chloride is a versatile building block. It can undergo various chemical reactions, including coupling reactions, to create a plethora of heterocyclic compounds. These compounds can have significant applications in developing new materials, catalysts, or even as intermediates in organic synthesis .
properties
IUPAC Name |
2-propan-2-yl-1H-imidazole-5-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9ClN2O2S/c1-4(2)6-8-3-5(9-6)12(7,10)11/h3-4H,1-2H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWCLNNHXJPARMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC=C(N1)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(propan-2-yl)-1H-imidazole-4-sulfonyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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